(E)-Desmethyldoxepin
(E)-Desmethyldoxepin
Precursor for histamine H1 receptor radiotracer [11C] doxepin.
Brand Name:
Vulcanchem
CAS No.:
1225-56-5
VCID:
VC0073611
InChI:
InChI=1S/C18H19NO/c1-19-12-6-10-16-15-8-3-2-7-14(15)13-20-18-11-5-4-9-17(16)18/h2-5,7-11,19H,6,12-13H2,1H3/b16-10+
SMILES:
CNCCC=C1C2=CC=CC=C2COC3=CC=CC=C31
Molecular Formula:
C18H19NO
Molecular Weight:
265.3 g/mol
(E)-Desmethyldoxepin
CAS No.: 1225-56-5
Main Products
VCID: VC0073611
Molecular Formula: C18H19NO
Molecular Weight: 265.3 g/mol
| CAS No. | 1225-56-5 |
|---|---|
| Product Name | (E)-Desmethyldoxepin |
| Molecular Formula | C18H19NO |
| Molecular Weight | 265.3 g/mol |
| IUPAC Name | (3E)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)-N-methylpropan-1-amine |
| Standard InChI | InChI=1S/C18H19NO/c1-19-12-6-10-16-15-8-3-2-7-14(15)13-20-18-11-5-4-9-17(16)18/h2-5,7-11,19H,6,12-13H2,1H3/b16-10+ |
| Standard InChIKey | HVKCEFHNSNZIHO-MHWRWJLKSA-N |
| Isomeric SMILES | CNCC/C=C/1\C2=CC=CC=C2COC3=CC=CC=C31 |
| SMILES | CNCCC=C1C2=CC=CC=C2COC3=CC=CC=C31 |
| Canonical SMILES | CNCCC=C1C2=CC=CC=C2COC3=CC=CC=C31 |
| Description | Precursor for histamine H1 receptor radiotracer [11C] doxepin. |
| Related CAS | 2887-91-4 (hydrochloride) |
| Synonyms | demethyldoxepin desmethyldoxepin desmethyldoxepin hydrochloride desmethyldoxepin, (E)-isomer desmethyldoxepin, (Z)-isomer nordoxepin |
| PubChem Compound | 6433351 |
| Last Modified | Dec 23 2021 |
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